Cas no 1379812-18-6 (2-Phenyl-5-(pentafluorosulfanyl)benzooxazole)

2-Phenyl-5-(pentafluorosulfanyl)benzooxazole is a fluorinated heterocyclic compound characterized by the presence of a pentafluorosulfanyl (–SF₅) group, which enhances its electronic and steric properties. This structural feature imparts high chemical stability, lipophilicity, and resistance to metabolic degradation, making it valuable in pharmaceutical and agrochemical research. The benzooxazole core contributes to its utility as a building block for fluorescent probes or bioactive molecules. The –SF₅ group also improves binding affinity in medicinal chemistry applications, particularly in the design of enzyme inhibitors or receptor modulators. Its unique combination of electron-withdrawing and hydrophobic properties makes it a versatile intermediate for advanced synthetic applications.
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole structure
1379812-18-6 structure
Product Name:2-Phenyl-5-(pentafluorosulfanyl)benzooxazole
CAS No:1379812-18-6
MF:C13H8F5NOS
MW:321.265739440918
MDL:MFCD22370129
CID:2619904
Update Time:2025-11-07

2-Phenyl-5-(pentafluorosulfanyl)benzooxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole
    • PC405551
    • 5-(pentafluoro-lambda~6~-sulfanyl)-2-phenyl-1,3-benzoxazole
    • MDL: MFCD22370129
    • Inchi: 1S/C13H8F5NOS/c14-21(15,16,17,18)10-6-7-12-11(8-10)19-13(20-12)9-4-2-1-3-5-9/h1-8H
    • InChI Key: JUFKZXWJWYOHPG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)N=C(C1C=CC=CC=1)O2)(F)(F)(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 407
  • Topological Polar Surface Area: 27

2-Phenyl-5-(pentafluorosulfanyl)benzooxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P192950-50mg
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole
1379812-18-6
50mg
$ 415.00 2022-06-03
TRC
P192950-100mg
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole
1379812-18-6
100mg
$ 685.00 2022-06-03
abcr
AB304825-250 mg
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; .
1379812-18-6 95%
250 mg
€464.40 2023-07-19
abcr
AB304825-500 mg
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; .
1379812-18-6 95%
500 mg
€703.40 2023-07-19
abcr
AB304825-250mg
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; .
1379812-18-6 95%
250mg
€464.40 2025-02-21
abcr
AB304825-500mg
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; .
1379812-18-6 95%
500mg
€703.40 2025-02-21

Additional information on 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole

Recent Advances in the Study of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole (CAS: 1379812-18-6) and Its Applications in Chemical Biology and Medicine

2-Phenyl-5-(pentafluorosulfanyl)benzooxazole (CAS: 1379812-18-6) is a fluorinated benzooxazole derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique pentafluorosulfanyl (-SF5) functional group, exhibits remarkable physicochemical properties, including high lipophilicity, metabolic stability, and electron-withdrawing effects, making it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of targeting challenging disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the incorporation of the -SF5 group significantly enhanced the binding affinity of the resulting compounds to ATP-binding sites of various kinases, including those implicated in cancer and inflammatory diseases. The study utilized X-ray crystallography to elucidate the structural basis of these interactions, revealing unique halogen bonding patterns that contribute to the compound's selectivity and potency.

In the realm of antimicrobial research, a recent breakthrough highlighted the efficacy of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole derivatives against drug-resistant bacterial strains. The compound's ability to disrupt bacterial membrane integrity while evading common resistance mechanisms was attributed to the synergistic effects of the benzooxazole core and the pentafluorosulfanyl moiety. This finding, published in ACS Infectious Diseases, opens new avenues for addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, innovative methodologies have been developed to access 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole and its derivatives more efficiently. A 2024 Nature Communications paper described a novel photoredox-catalyzed approach that enables the late-stage functionalization of benzooxazole scaffolds with pentafluorosulfanyl groups under mild conditions, significantly expanding the structural diversity accessible for biological evaluation.

The compound's unique properties have also found applications in chemical biology tools development. Researchers have recently engineered 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole-based fluorescent probes for real-time monitoring of cellular processes, leveraging the -SF5 group's ability to modulate fluorescence properties while maintaining cell permeability. These advances, documented in Chemical Science, provide powerful new tools for studying intracellular signaling pathways.

Looking forward, the versatility of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole continues to inspire innovative applications across multiple therapeutic areas. Ongoing clinical investigations are exploring its derivatives as potential treatments for neurological disorders, capitalizing on their ability to cross the blood-brain barrier. The compound's unique combination of properties positions it as a valuable asset in the medicinal chemist's toolkit, with potential to address some of the most pressing challenges in drug discovery.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent